![molecular formula C22H22N2O2S B4234300 N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide](/img/structure/B4234300.png)
N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide
Overview
Description
N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide, also known as MPTA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPTA is a potent inhibitor of the protein kinase CK2, which is involved in several cellular processes, including cell proliferation, apoptosis, and DNA repair.
Mechanism of Action
N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide is a potent inhibitor of the protein kinase CK2, which is involved in several cellular processes, including cell proliferation, apoptosis, and DNA repair. CK2 is overexpressed in many cancer cells, and its inhibition by this compound leads to cell cycle arrest and apoptosis. This compound also inhibits the activity of the chaperone protein Hsp90, which is essential for the stability and function of many oncogenic proteins.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It induces cell cycle arrest and apoptosis in cancer cells by inhibiting the activity of CK2 and Hsp90. This compound also inhibits the NF-κB pathway, which is involved in inflammation and immune response. This compound has been shown to reduce the production of pro-inflammatory cytokines and chemokines, indicating its potential use as an anti-inflammatory agent.
Advantages and Limitations for Lab Experiments
N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide has several advantages for lab experiments. It is a potent inhibitor of CK2 and Hsp90, making it a valuable tool for studying the role of these proteins in cancer and other diseases. This compound is also a selective inhibitor, meaning it does not affect the activity of other kinases. However, this compound has some limitations for lab experiments. It is a complex molecule that requires expertise in organic chemistry for its synthesis. This compound is also not very soluble in water, which can limit its use in certain assays.
Future Directions
There are several future directions for research on N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide. One area of interest is the development of more efficient synthesis methods for this compound. Another area of research is the investigation of this compound's potential use in the treatment of neurodegenerative diseases. The anti-inflammatory properties of this compound also warrant further investigation. Finally, the development of more selective inhibitors of CK2 and Hsp90 based on the structure of this compound is an area of active research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a potent inhibitor of the protein kinase CK2 and the chaperone protein Hsp90, making it a valuable tool for studying the role of these proteins in cancer and other diseases. This compound has several biochemical and physiological effects, including the induction of cell cycle arrest and apoptosis in cancer cells and the inhibition of the NF-κB pathway. While this compound has some limitations for lab experiments, its potential use in the treatment of cancer, neurodegenerative diseases, and inflammation warrants further investigation.
Scientific Research Applications
N-[4-(4-morpholinyl)phenyl]-2-(1-naphthylthio)acetamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells and induce apoptosis in various cancer cell lines. This compound has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, this compound has been shown to have anti-inflammatory and anti-viral properties.
properties
IUPAC Name |
N-(4-morpholin-4-ylphenyl)-2-naphthalen-1-ylsulfanylacetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O2S/c25-22(16-27-21-7-3-5-17-4-1-2-6-20(17)21)23-18-8-10-19(11-9-18)24-12-14-26-15-13-24/h1-11H,12-16H2,(H,23,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RJULSGVHELCFFS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=CC=C(C=C2)NC(=O)CSC3=CC=CC4=CC=CC=C43 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
378.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.